N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[(2-hydroxy-4-methylphenyl)carbamothioyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C17H18N2O3S/c1-11-4-3-5-13(8-11)22-10-16(21)19-17(23)18-14-7-6-12(2)9-15(14)20/h3-9,20H,10H2,1-2H3,(H2,18,19,21,23)
• InChI Key: YBTYMSRMTNMTFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC(=S)NC2=C(C=C(C=C2)C)O
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide, also known as HMPC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. HMPC is a member of the thioamide family, which are compounds that contain a sulfur atom and a carbon-nitrogen double bond.

Mechanism of Action

The mechanism of action of N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of metalloproteinase activity by binding to the active site of the enzyme. This leads to a decrease in the breakdown of extracellular matrix proteins, which can have a variety of effects on cellular function and tissue structure.
Biochemical and Physiological Effects:
N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects in laboratory experiments. For example, it has been shown to inhibit the migration and invasion of cancer cells, which suggests that it may have potential as an anti-cancer agent. In addition, N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines, which may make it useful for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide in laboratory experiments is its potent inhibitory activity against metalloproteinases, which makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of using N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide is its relatively complex synthesis method, which can make it difficult to obtain in large quantities for use in experiments.

Future Directions

There are many potential future directions for research on N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide. One area of interest is the development of new treatments for cancer and other diseases that involve the breakdown of extracellular matrix proteins. Another area of interest is the development of new antibiotics that target bacterial metalloproteinases, which may help to combat the growing problem of antibiotic resistance. Additionally, further studies are needed to fully understand the mechanism of action of N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide and its potential applications in various areas of scientific research.

Synthesis Methods

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 2-hydroxy-4-methylphenylamine with carbon disulfide to form 2-hydroxy-4-methylphenyl isothiocyanate. This intermediate is then reacted with 3-methylphenoxyacetic acid to form N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide. The synthesis of N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its ability to inhibit the activity of metalloproteinases, which are enzymes that play a role in the breakdown of extracellular matrix proteins. N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide has been shown to be a potent inhibitor of these enzymes, which makes it a promising candidate for the development of new treatments for diseases such as cancer and arthritis. In addition, N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-(3-methylphenoxy)acetamide has also been studied for its potential applications in the treatment of bacterial infections, as it has been shown to inhibit the growth of certain bacterial strains.